Cas no 2680818-68-0 (Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate)

• Product Name: Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate
• CAS No: 2680818-68-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5847016
• PubChem ID: 165906393
• Update Time: 2025-06-13

Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate
• 2680818-68-0
• EN300-28276735
• Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate

• Inchi： 1S/C12H17NO4/c1-2-6-17-12(15)13-5-7-16-10(8-13)11(14)9-3-4-9/h2,9-10H,1,3-8H2
• InChI Key： FUBUMBFYNGPHHA-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)CC1C(C1CC1)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8Ų

Additional information on Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate

Recent Advances in the Study of Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate (CAS: 2680818-68-0)

Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate (CAS: 2680818-68-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique morpholine and cyclopropane functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing interest in this molecule stems from its structural versatility and its ability to interact with multiple biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate. One of the key findings from these investigations is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, in vitro experiments have demonstrated that this compound can inhibit the activation of NF-κB, a transcription factor that plays a critical role in inflammatory responses. Additionally, preliminary data suggest that it may also interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells.

The synthesis and optimization of Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound, which is essential for its further evaluation in preclinical and clinical settings. Researchers have employed various strategies, such as microwave-assisted synthesis and catalytic cyclopropanation, to improve the yield and purity of the compound. These methodological innovations not only enhance the feasibility of large-scale production but also open new avenues for structural modifications to optimize its pharmacological properties.

In addition to its therapeutic potential, Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate has also been explored for its applications in chemical biology. For example, it has been used as a probe to study protein-protein interactions and enzyme kinetics. The compound's ability to selectively bind to certain proteins makes it a valuable tool for understanding complex biological processes. Furthermore, its fluorescent derivatives have been developed for imaging studies, providing insights into its distribution and metabolism in living systems.

Despite these promising developments, several challenges remain in the research and development of Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate. One of the primary concerns is its pharmacokinetic profile, including its bioavailability, metabolic stability, and potential toxicity. Ongoing studies are aimed at addressing these issues through structural optimization and formulation strategies. Additionally, more comprehensive in vivo studies are needed to validate its efficacy and safety in animal models before progressing to human trials.

In conclusion, Prop-2-en-1-yl 2-cyclopropanecarbonylmorpholine-4-carboxylate (CAS: 2680818-68-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, mechanistic understanding, and biological evaluation have laid a solid foundation for its future development. However, further research is required to overcome existing challenges and fully realize its therapeutic potential. This compound exemplifies the intersection of chemistry and biology, highlighting the importance of interdisciplinary approaches in modern drug discovery.